Cas no 1218790-88-5 (4-Hydroxymethyl-3-methylphenylboronic acid)

• Product Name: 4-Hydroxymethyl-3-methylphenylboronic acid
• CAS No: 1218790-88-5
• MF: C₈H₁₁BO₃
• MW: 165.982142686844
• MDL: MFCD09996880
• CID: 829205
• PubChem ID: 46739728
• Update Time: 2025-04-19

4-Hydroxymethyl-3-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Hydroxymethyl)-3-methylphenyl)boronic acid
• [4-(hydroxymethyl)-3-methylphenyl]boronic acid
• 4-(Hydroxymethyl)-3-methylphenylboronic acid
• 4-Hydroxymethyl-3-methylphenylboronic acid
• X1737
• DB-344707
• DTXSID20675315
• (4-(Hydroxymethyl)-3-methylphenyl)boronicacid
• SCHEMBL14120483
• MFCD09996880
• GS-5733
• CS-0174823
• H11429
• 1218790-88-5
• AKOS006303067
• 4-Hydroxymethyl-3-methylphenylboronicacid
• 4-hydroxymethyl-3-methylphenylboronic acid, AldrichCPR
• Boronic acid, B-[4-(hydroxymethyl)-3-methylphenyl]-

• MDL： MFCD09996880
• Inchi： 1S/C8H11BO3/c1-6-4-8(9(11)12)3-2-7(6)5-10/h2-4,10-12H,5H2,1H3
• InChI Key： SLIUMAXFJNQYHZ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(B(O)O)=CC=1C

Computed Properties

• Exact Mass: 166.08000
• Monoisotopic Mass: 166.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69000
• LogP: -0.83290

4-Hydroxymethyl-3-methylphenylboronic acid Security Information

• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：